Cas no 60562-16-5 (1,2-Dimyristoyl-sn-glycerol)

• Product Name: 1,2-Dimyristoyl-sn-glycerol
• CAS No: 60562-16-5
• MF: C₃₁H₆₀O₅
• MW: 512.805110931396
• CID: 502856
• PubChem ID: 329825036
• Update Time: 2025-06-13

1,2-Dimyristoyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,1,1'-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl] ester
• [(2S)-3-hydroxy-2-tetradecanoyloxypropyl] tetradecanoate
• 1,2-Dimyristoyl-sn-glycerol
• 1002-Dimyristoyl-sn-glycerol
• DMyristyoyl-sn-glycerol L-0014
• (S)-2,3-bis-myristoyloxy-propan-1-ol
• (S)-glycerine-1,2-dimyristate
• 1,2-dimyristoyl-glycerol
• 1,2-Dimyristyl-sn-glycerol
• 1,2-di-O-myristoyl-sn-glycerol
• 1,2-Ditetradecanoyl-sn-glycerol
• 1,2-O-dimyristoyl-sn-glycerol
• DAG(28:0)
• Diacylglycerol(28:0)
• dimyristoyl Sn-glycerol
• (S)-1,2-Dimyristin
• (S)-Glycerol 1,2-dimyristate
• DMG
• 14:0
• 1,2-ditetradecanoyl-sn-glycerol; DG(14:0/14:0/0:0)
• 1，2-Dimyristoyl-sn-glycerol (1，2-DMG)
• (2S)-3-hydroxypropane-1,2-diyl ditetradecanoate
• MFCD00048454
• G77646
• SN-1,2-dimyristoylglycerol
• CHEBI:80651
• DAG(14:0/14:0)
• B8KC2URW86
• 60562-16-5
• DG(14:0/14:0/0:0)
• 1,2-Dimyristin, (S)-
• Tetradecanoic acid, 1-(hydroxymethyl)-1,2-ethanediyl ester, (S)-
• SN-1,2-dimyristin
• Tetradecanoic acid, 1,1'-((1S)-1-(hydroxymethyl)-1,2-ethanediyl) ester
• (S)-3-Hydroxypropane-1,2-diyl ditetradecanoate
• AKOS027321143
• CS-0099174
• HY-128468
• 1,2-Dimyristoyl-sn-glycerol, >=95%
• 1,1a(2)-[(1S)-1-(Hydroxymethyl)-1,2-ethanediyl] ditetradecanoate
• 1,2-Di-o-dimyristoyl-sn-glycerol
• 1,2-Dimyristin-sn-glycerol
• Diacylglycerol(14:0/14:0)
• C31H60O5
• LMGL02010321
• (S)-3-Hydroxypropane-1,2-diylditetradecanoate
• Tetradecanoic acid,1,1'-[(1S)-1-(hydroxymethyl)-1,2-ethanediyl]ester
• Q27149699
• UNII-B8KC2URW86
• D-,-Dimyristin
• SCHEMBL593870
• PD018799
• TS-08261
• DTXSID201182801
• 14:0 DG

• MDL： MFCD00048454
• Inchi： 1S/C31H60O5/c1-3-5-7-9-11-13-15-17-19-21-23-25-30(33)35-28-29(27-32)36-31(34)26-24-22-20-18-16-14-12-10-8-6-4-2/h29,32H,3-28H2,1-2H3/t29-/m0/s1
• InChI Key： JFBCSFJKETUREV-LJAQVGFWSA-N
• SMILES： O([C@@H](CO)COC(CCCCCCCCCCCCC)=O)C(CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 512.44400
• Monoisotopic Mass: 512.44407501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 30
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Color/Form: White powder with caking
• Density: 0.9±0.1 g/cm3
• Melting Point: 57-61 °C
• Boiling Point: 577.2±17.0 °C at 760 mmHg
• Flash Point: 166.8±14.4 °C
• PSA: 72.83000
• LogP: 8.83590
• Color/Form: 2 mg/mL (800814C-10mg)
  5 mg/mL (800814C-25mg)
• Vapor Pressure: 0.0±3.6 mmHg at 25°C

1,2-Dimyristoyl-sn-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Additional information on 1,2-Dimyristoyl-sn-glycerol

Introduction to 1,2-Dimyristoyl-sn-glycerol (CAS No: 60562-16-5): Applications and Recent Research Developments

1,2-Dimyristoyl-sn-glycerol (DMPG), with the chemical identifier CAS No: 60562-16-5, is a glycerol-derived phospholipid analog that has garnered significant attention in the field of biopharmaceuticals and biomedical research. This compound, characterized by its dual myristoyl acyl chains at thesn-1 and sn-2 positions of glycerol, exhibits unique physicochemical properties that make it a valuable tool in cell biology, drug delivery systems, and lipid-based nanotechnology. The structural design of DMPG allows for precise modulation of membrane fluidity and curvature, which are critical parameters in the functionality of biological membranes and synthetic vesicles.

The significance of DMPG lies in its ability to mimic natural phospholipids while offering enhanced stability and controlled behavior in artificial environments. This has positioned it as a cornerstone in the development of model systems for studying membrane dynamics, protein-lipid interactions, and lipid-mediated signaling pathways. Recent advancements in synthetic chemistry have further refined the production of DMPG, enabling higher purity levels and scalable synthesis, which are essential for rigorous scientific investigation.

In the realm of drug delivery, 1,2-Dimyristoyl-sn-glycerol has been extensively explored for its potential to enhance the efficacy of therapeutic agents. Its incorporation into lipid nanoparticles, such as liposomes and micelles, improves cargo stability and target specificity. Studies have demonstrated that DMPG-based formulations can effectively deliver small interfering RNA (siRNA), proteins, and small molecules across biological barriers, making them promising candidates for treating a variety of diseases. The ability to fine-tune the acyl chain length and composition of DMPG allows researchers to tailor its properties for specific applications, such as improving circulation time or enhancing cellular uptake.

One of the most compelling aspects of DMPG is its role in studying membrane-less organelles and intracellular compartments. These structures, which lack bounding membranes but still perform critical cellular functions, rely on dynamic lipid bilayer assemblies. DMPG has been used to model these environments in vitro, providing insights into processes like protein sorting, molecular transport, and stress responses. The compound’s ability to form stable yet flexible membranes makes it an ideal candidate for mimicking the behavior of natural membraneless organelles such as stress granules and processing bodies.

Recent research has also highlighted the potential of 1,2-Dimyristoyl-sn-glycerol in regenerative medicine. Its incorporation into biomimetic scaffolds has shown promise in promoting cell adhesion and differentiation. By creating artificial extracellular matrices that closely resemble natural lipid compositions, DMPG-based materials can support tissue engineering applications. This includes wound healing technologies and the development of organoids for disease modeling. The compound’s biocompatibility and functional versatility make it a valuable component in these innovative approaches.

The field of synthetic biology has also embraced DMPG as a building block for designing novel cellular systems. Researchers are leveraging its structural properties to engineer minimal genomes and synthetic cells with tailored membrane characteristics. These efforts aim to advance our understanding of fundamental biological processes while paving the way for novel biotechnological applications. The ability to precisely control lipid composition allows for the creation of synthetic membranes with specific functionalities, such as selective permeability or enhanced stability under extreme conditions.

Moreover, CAS No: 60562-16-5 has been instrumental in studying lipid-protein interactions at a molecular level. Its well-defined structure enables researchers to dissect how modifications in lipid composition affect protein function and localization within cells. This has implications for understanding diseases associated with membrane dysfunction and developing targeted therapeutics. Techniques such as fluorescence microscopy and cryo-electron microscopy combined with DMPG-based model membranes have provided unprecedented insights into these complex interactions.

The pharmaceutical industry has taken note of 1,2-Dimyristoyl-sn-glycerol’s potential beyond drug delivery. Its use as an excipient in oral formulations has been explored due to its ability to enhance drug solubility and absorption. By forming micellar structures that solubilize hydrophobic compounds, DMPG can improve bioavailability significantly. This approach holds promise for drugs that are currently limited by poor solubility issues.

Environmental science has also seen contributions from DMPG, particularly in developing sustainable biodegradable materials. Its degradation products are non-toxic and can be integrated into eco-friendly formulations used in cosmetics and personal care products. This aligns with global efforts to reduce reliance on synthetic polymers derived from fossil fuels.

In conclusion,1,2-Dimyristoyl-sn-glycerol (CAS No: 60562-16-5) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural properties enable advancements in drug delivery systems,biomimetic technologies,tissue engineering,synthetic biology,and environmental science.Rapid progress continuesinthis fieldas researchersharnessits capabilitiesfor innovative solutions.DMPG remains at forefrontof scientific inquiryofferingpromisefor future breakthroughs.